N-[2-(4-fluorophenyl)-1,3-benzoxazol-5-yl]-3-methylbutanamide

• IUPAC Name: N-[2-(4-fluorophenyl)-1,3-benzoxazol-5-yl]-3-methylbutanamide
• InChI: InChI=1S/C18H17FN2O2/c1-11(2)9-17(22)20-14-7-8-16-15(10-14)21-18(23-16)12-3-5-13(19)6-4-12/h3-8,10-11H,9H2,1-2H3,(H,20,22)
• InChI Key: GRGFJSYSJZOGBX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC(=O)NC1=CC2=C(C=C1)OC(=N2)C3=CC=C(C=C3)F
• Molecular Formula: C18H17FN2O2
• Molecular Weight: 312.3 g/mol

Description

N-[2-(4-fluorophenyl)-1,3-benzoxazol-5-yl]-3-methylbutanamide, also known as FBPA, is a chemical compound that has gained interest in the scientific community due to its potential applications in research. This compound belongs to the benzoxazole family and has a molecular weight of 295.36 g/mol.

Mechanism of Action

N-[2-(4-fluorophenyl)-1,3-benzoxazol-5-yl]-3-methylbutanamide binds to zinc ions through its benzoxazole moiety, forming a complex that exhibits fluorescence. The complex can be excited with UV light, and the resulting emission can be detected using fluorescence microscopy. The fluorescence intensity is proportional to the concentration of zinc ions, allowing for quantitative analysis of zinc ions in biological samples.
Biochemical and Physiological Effects:
This compound has been shown to be non-toxic and non-cytotoxic to cells at concentrations used in research studies. The compound is membrane-permeable and can enter cells to bind to intracellular zinc ions. This compound has been used to study the role of zinc ions in various physiological processes, including synaptic transmission, insulin secretion, and immune function.

Advantages and Limitations for Lab Experiments

N-[2-(4-fluorophenyl)-1,3-benzoxazol-5-yl]-3-methylbutanamide has several advantages over other fluorescent probes for zinc ions. It has high selectivity for zinc ions and does not bind to other metal ions, reducing the risk of false-positive results. The compound is also stable and can be stored for long periods without degradation. However, this compound has limitations in terms of its sensitivity and dynamic range. It may not be suitable for detecting low concentrations of zinc ions, and the fluorescence intensity may saturate at high concentrations.

Future Directions

N-[2-(4-fluorophenyl)-1,3-benzoxazol-5-yl]-3-methylbutanamide has potential applications in various fields, including neuroscience, endocrinology, and immunology. Future research could focus on improving the sensitivity and dynamic range of this compound for detecting zinc ions. The compound could also be modified to target other metal ions or to have improved membrane permeability. This compound could be used in combination with other fluorescent probes or imaging techniques to gain a more comprehensive understanding of the role of zinc ions in biological systems.

Synthesis Methods

The synthesis of N-[2-(4-fluorophenyl)-1,3-benzoxazol-5-yl]-3-methylbutanamide involves the reaction of 4-fluoroaniline with 2-aminophenol to form 2-(4-fluorophenyl)-1,3-benzoxazole. This intermediate compound is then reacted with 3-methylbutanoyl chloride to obtain this compound. The process involves several steps and requires careful control of reaction conditions to obtain high yields of the final product.

Scientific Research Applications

N-[2-(4-fluorophenyl)-1,3-benzoxazol-5-yl]-3-methylbutanamide has been used in various scientific studies as a fluorescent probe for detecting and imaging zinc ions in biological systems. Zinc ions play a crucial role in various physiological processes, and their dysregulation has been linked to several diseases. This compound has been shown to selectively bind to zinc ions and exhibit fluorescence, making it a useful tool for monitoring zinc ions in living cells and tissues.